Cas no 1856722-09-2 (Methyl 2-(2-bromo-6-chlorophenyl)propanoate)

• Product name: Methyl 2-(2-bromo-6-chlorophenyl)propanoate
• CAS No: 1856722-09-2
• MF: C₁₀H₁₀BrClO₂
• MW: 277.542201519012
• CID: 5747001
• PubChem ID: 130505853

Methyl 2-(2-bromo-6-chlorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1856722-09-2
• Methyl 2-(2-bromo-6-chlorophenyl)propanoate
• Methyl2-(2-bromo-6-chlorophenyl)propanoate
• EN300-1138135
• Benzeneacetic acid, 2-bromo-6-chloro-α-methyl-, methyl ester

• Inchi： 1S/C10H10BrClO2/c1-6(10(13)14-2)9-7(11)4-3-5-8(9)12/h3-6H,1-2H3
• InChI Key： KKGHLVBGJJYXMW-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C(C(=O)OC)C)Cl

Computed Properties

• Exact Mass: 275.95527g/mol
• Monoisotopic Mass: 275.95527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 3.6

Experimental Properties

• Density: 1.479±0.06 g/cm3(Predicted)
• Boiling Point: 297.2±25.0 °C(Predicted)

Additional information on Methyl 2-(2-bromo-6-chlorophenyl)propanoate

Methyl 2-(2-bromo-6-chlorophenyl)propanoate (CAS No. 1856722-09-2): An Overview

Methyl 2-(2-bromo-6-chlorophenyl)propanoate (CAS No. 1856722-09-2) is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a bromine and chlorine substituent on a phenyl ring, as well as a methyl ester group. These functional groups contribute to its reactivity and potential for diverse chemical transformations.

The chemical formula of Methyl 2-(2-bromo-6-chlorophenyl)propanoate is C₁₁H₁₁BrClO₂. Its molecular weight is approximately 303.56 g/mol. The compound is typically synthesized through the esterification of 2-(2-bromo-6-chlorophenyl)propanoic acid with methanol in the presence of an acid catalyst. This reaction is well-documented in the literature and has been optimized to achieve high yields and purity.

In recent years, Methyl 2-(2-bromo-6-chlorophenyl)propanoate has gained attention for its potential in the development of novel pharmaceuticals. The bromine and chlorine substituents on the phenyl ring provide opportunities for further functionalization, making it a valuable intermediate in the synthesis of complex molecules with therapeutic properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound as a key intermediate in the synthesis of a series of antiviral agents targeting RNA viruses.

The physical properties of Methyl 2-(2-bromo-6-chlorophenyl)propanoate are also noteworthy. It is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as dichloromethane, ethyl acetate, and acetone. Its boiling point is around 150°C at reduced pressure, making it suitable for various synthetic processes that require controlled conditions.

Safety and handling considerations are essential when working with Methyl 2-(2-bromo-6-chlorophenyl)propanoate. While it is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols to prevent exposure to skin and eyes. The compound should be stored in a cool, dry place away from incompatible substances such as strong oxidizers and bases.

In addition to its pharmaceutical applications, Methyl 2-(2-bromo-6-chlorophenyl)propanoate has shown promise in materials science. A recent study published in the Journal of Materials Chemistry A explored its use as a building block for the synthesis of advanced polymers with enhanced mechanical and thermal properties. The unique combination of functional groups in this compound allows for precise control over polymer architecture, leading to materials with tailored performance characteristics.

The environmental impact of Methyl 2-(2-bromo-6-chlorophenyl)propanoate is another area of active research. Studies have focused on understanding its biodegradability and potential effects on aquatic ecosystems. Preliminary results suggest that under certain conditions, the compound can be effectively degraded by microbial processes, reducing its environmental footprint.

In conclusion, Methyl 2-(2-bromo-6-chlorophenyl)propanoate (CAS No. 1856722-09-2) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an important intermediate in pharmaceutical research and materials science. As ongoing research continues to uncover new possibilities, this compound is likely to play an increasingly important role in advancing these fields.